Cas no 2432-51-1 (S-methyl butanethioate)

• Product name: S-methyl butanethioate
• CAS No: 2432-51-1
• MF: C₅H₁₀OS
• MW: 118.19
• MDL: MFCD00009872
• CID: 42946
• PubChem ID: 24856787

S-methyl butanethioate Chemical and Physical Properties

Names and Identifiers

• S-methyl butanethioate
• Methyl thiobutyrate
• S-Methyl Thiobutyrate
• METHL THIOBUTYRATE
• S-Methyl Thiobutanoate
• BUTANETHIOIC ACID,S-METHYL ESTER
• Buttersaeurethiomethylester
• Butyric acid,thio-,S-methyl ester
• Methanethiol butyrate
• Methanethiol n-butyrate
• methyl butanethioate
• methyl thiol-butyrate
• Methyl-thiobutyrat
• S-Methyl thiobutanoate,S-Methyl thiobutyrate
• Thiobutyric Acid S-Methyl Ester

• MDL： MFCD00009872
• Inchi： 1S/C5H10OS/c1-3-4-5(7)6-2/h3-4H2,1-2H3
• InChI Key： GRLJIIJNZJVMGP-UHFFFAOYSA-N
• SMILES： CCCC(=O)SC
• BRN： 1848987

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 1.5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Cheese tomato sulfide like odor
• Density: 0.966 g/mL at 25 °C(lit.)
• Boiling Point: 142-143 °C/757 mmHg(lit.)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.461(lit.)
• PSA: 42.37000
• LogP: 1.67610
• FEMA: 3310
• Solubility: Not determined

S-methyl butanethioate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Hazard Level：3
• TSCA：Yes
• Risk Phrases：R10; R36/37/38
• PackingGroup：III
• HazardClass：3
• Safety Term：3

S-methyl butanethioate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether